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Compound of Interest

Tert-butyl 3-formylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B051621

This technical guide provides an in-depth analysis of the spectroscopic data for Tert-butyl 3-
formylpiperidine-1-carboxylate (CAS No. 118156-93-7), a key intermediate in the synthesis
of various pharmaceutical agents and complex organic molecules.[1] Designed for researchers,
scientists, and professionals in drug development, this document synthesizes data from
Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry
(MS), grounded in established experimental protocols and authoritative references.

Introduction: The Molecular Profile

Tert-butyl 3-formylpiperidine-1-carboxylate, also known as 1-Boc-3-formylpiperidine, is a
heterocyclic building block featuring a piperidine ring protected with a tert-butoxycarbonyl (Boc)
group and functionalized with an aldehyde group at the 3-position. This specific arrangement of
functional groups makes it a versatile reagent in synthetic chemistry.

Molecular Structure and Properties:

Molecular Formula: C11H19NO3[2]

Molecular Weight: 213.28 g/mol [2]

Appearance: Typically a pale yellow oil.[1]

CAS Number: 118156-93-7[2]
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The strategic placement of the aldehyde allows for a wide range of chemical transformations,
including reductive aminations, Wittig reactions, and aldol condensations, while the Boc
protecting group ensures stability and allows for selective deprotection under acidic conditions.
Understanding its spectroscopic signature is paramount for reaction monitoring, quality control,
and structural confirmation.
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Caption: Workflow for the complete spectroscopic characterization of the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formylpiperidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051621#spectroscopic-data-for-tert-butyl-3-
formylpiperidine-1-carboxylate-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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